Cas no 75513-81-4 (Cedrin)

• Product Name: Cedrin
• CAS No: 75513-81-4
• MF: C₁₆H₁₄O₈
• MW: 334.277565479279
• MDL: MFCD23103638
• CID: 837684
• PubChem ID: 21721881
• Update Time: 2025-04-19

Cedrin Chemical and Physical Properties

Names and Identifiers

• Cedrin
• 5-Nitro-3-thiophenecarbaldehyde
• 75513-81-4
• AKOS040761477
• FS-9408
• HY-N3562
• (2R,3R)-3,5,7-trihydroxy-6-methyl-2-(3,4,5-trihydroxyphenyl)-2,3-dihydrochromen-4-one
• CS-0023846
• (2R,3R)-3,5,7-TRIHYDROXY-6-METHYL-2-(3,4,5-TRIHYDROXYPHENYL)-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
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• MDL： MFCD23103638
• Inchi： 1S/C16H14O8/c1-5-7(17)4-10-11(12(5)20)14(22)15(23)16(24-10)6-2-8(18)13(21)9(19)3-6/h2-4,15-21,23H,1H3/t15-,16+/m0/s1
• InChI Key： NZRLODDQFPZTPM-JKSUJKDBSA-N
• SMILES： O1C2C=C(C(C)=C(C=2C([C@@H]([C@H]1C1C=C(C(=C(C=1)O)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 334.06886740g/mol
• Monoisotopic Mass: 334.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1975 (rough estimate)
• Melting Point: 266°C
• Boiling Point: 356.07°C (rough estimate)
• Flash Point: 125.2±23.2 °C
• Refractive Index: 1.4359 (estimate)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Cedrin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone